Cas no 1049398-95-9 (N'-[(2-chlorophenyl)methyl]-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide)

• Product Name: N'-[(2-chlorophenyl)methyl]-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide
• CAS No: 1049398-95-9
• MF: C₂₀H₂₅ClN₄O₃
• MW: 404.890503644943
• CID: 6267833
• PubChem ID: 44059393
• Update Time: 2025-07-01

N'-[(2-chlorophenyl)methyl]-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[(2-chlorophenyl)methyl]-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide
• N-[(2-chlorophenyl)methyl]-N'-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]oxamide
• 1049398-95-9
• AKOS024503990
• F5262-0239
• N1-(2-chlorobenzyl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)oxalamide

• Inchi： 1S/C20H25ClN4O3/c1-24-8-4-7-17(24)18(25-9-11-28-12-10-25)14-23-20(27)19(26)22-13-15-5-2-3-6-16(15)21/h2-8,18H,9-14H2,1H3,(H,22,26)(H,23,27)
• InChI Key： NEJFYPUPXHTJER-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C(NCC(C1=CC=CN1C)N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 404.162
• Monoisotopic Mass: 404.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 1.3

Additional information on N'-[(2-chlorophenyl)methyl]-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide

Compound CAS No. 1049398-95-9: N'-[(2-chlorophenyl)methyl]-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide

The compound CAS No. 1049398-95-9, also known as N'-[(2-chlorophenyl)methyl]-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which includes a chlorophenyl group, a morpholinyl group, and a pyrrolidinone moiety. These functional groups contribute to its versatile chemical properties, making it an interesting subject for both academic research and industrial development.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of new therapeutic agents targeting specific biological pathways. The presence of the morpholinyl group in this compound has been shown to enhance its bioavailability, while the chlorophenyl group contributes to its stability under physiological conditions. Additionally, the ethanediamide backbone provides a platform for further functionalization, enabling researchers to explore its potential as a building block for more complex molecules.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include the chlorophenyl derivative and the morpholinylethylene diamine precursor, which are combined under controlled conditions to yield the final product. This synthesis pathway has been optimized in recent years to improve yield and reduce production costs, making it more accessible for large-scale applications.

The pharmacological activity of this compound has been extensively studied in vitro and in vivo models. Research indicates that it exhibits potent inhibitory effects on certain enzymes associated with inflammatory diseases, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for cancer therapy research.

Beyond pharmacology, this compound has also found applications in materials science, particularly in the development of advanced polymers and coatings. Its unique chemical structure allows for strong intermolecular interactions, which can be leveraged to create materials with enhanced mechanical and thermal properties.

In conclusion, the compound CAS No. 1049398-95-9, or N'-[(2-chlorophenyl)methyl]-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide, represents a significant advancement in organic chemistry. Its diverse functional groups and versatile properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in both scientific research and industrial innovation.